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Compound of Interest

Compound Name: 3,5-Diphenylpyridine

CAS No.: 92-07-9

Cat. No.: B1211105

Get Quote

This guide provides an in-depth analysis of the spectroscopic data for 3,5-diphenylpyridine, a

key heterocyclic scaffold of interest to researchers in medicinal chemistry and materials

science. The structural elucidation of such molecules is paramount for confirming identity,

purity, and for understanding their electronic and conformational properties. This document

synthesizes predicted spectroscopic data based on established principles and data from

analogous compounds, offering a robust reference for laboratory work.

Molecular Structure and Spectroscopic Overview
3,5-Diphenylpyridine possesses a C₂ᵥ symmetry axis, which significantly influences its

spectroscopic characteristics. The two phenyl groups at the 3 and 5 positions of the pyridine

ring are the dominant features, and their electronic interplay with the nitrogenous heterocycle

dictates the chemical shifts in Nuclear Magnetic Resonance (NMR) spectroscopy, the

vibrational modes in Infrared (IR) spectroscopy, and the fragmentation patterns in Mass

Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules

in solution. For 3,5-diphenylpyridine, both ¹H and ¹³C NMR provide a detailed map of the

molecular framework.

¹H NMR Spectroscopy: A Proton's Perspective
Experimental Protocol: A ¹H NMR spectrum would be acquired on a 400 MHz or higher field

spectrometer using deuterated chloroform (CDCl₃) as the solvent and tetramethylsilane (TMS)

as an internal standard.

Predicted ¹H NMR Data:

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~8.85 d 2H H-2, H-6 (Pyridine)

~7.95 t 1H H-4 (Pyridine)

~7.65 d 4H H-2', H-6' (Phenyl)

~7.50 t 4H H-3', H-5' (Phenyl)

~7.42 t 2H H-4' (Phenyl)

Interpretation:

The symmetry of the molecule results in a simplified ¹H NMR spectrum. The two protons at the

2 and 6 positions of the pyridine ring (H-2, H-6) are chemically equivalent and are expected to

appear as a doublet in the most downfield region due to the deshielding effect of the nitrogen

atom. The proton at the 4-position (H-4) will appear as a triplet, being coupled to the two

equivalent H-2/H-6 protons.

The protons of the two phenyl rings will also exhibit symmetry. The ortho-protons (H-2', H-6')

will appear as a doublet, the meta-protons (H-3', H-5') as a triplet, and the para-proton (H-4') as

a triplet. The exact chemical shifts are influenced by the electronic effect of the pyridine ring.

¹³C NMR Spectroscopy: The Carbon Backbone
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Experimental Protocol: A ¹³C NMR spectrum would be recorded at 100 or 125 MHz in CDCl₃

with TMS as the internal standard.

Predicted ¹³C NMR Data:

Chemical Shift (δ, ppm) Assignment

~149.5 C-2, C-6 (Pyridine)

~138.0 C-3, C-5 (Pyridine)

~135.0 C-4 (Pyridine)

~137.5 C-1' (Phenyl)

~129.0 C-3', C-5' (Phenyl)

~128.5 C-4' (Phenyl)

~127.0 C-2', C-6' (Phenyl)

Interpretation:

Due to the molecule's symmetry, only seven distinct carbon signals are expected. The carbons

of the pyridine ring are deshielded by the nitrogen atom, with C-2 and C-6 appearing at the

lowest field. The quaternary carbons (C-3, C-5, and C-1') will also be clearly identifiable. The

chemical shifts of the phenyl ring carbons are in the typical aromatic region.

Infrared (IR) Spectroscopy: Vibrational Fingerprints
Experimental Protocol: An IR spectrum would be obtained using a Fourier-Transform Infrared

(FTIR) spectrometer, with the sample prepared as a KBr pellet or a thin film.

Predicted IR Absorption Bands:
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Wavenumber (cm⁻¹) Intensity Assignment

3100-3000 Medium Aromatic C-H stretch

1600-1580 Strong
C=C and C=N stretching

(Pyridine ring)

1500-1400 Strong
Aromatic C=C stretching

(Phenyl rings)

760-740 Strong
C-H out-of-plane bending

(monosubstituted benzene)

700-680 Strong Pyridine ring bending

Interpretation:

The IR spectrum of 3,5-diphenylpyridine is expected to be dominated by absorptions

characteristic of the aromatic rings. The C-H stretching vibrations of both the pyridine and

phenyl rings will appear above 3000 cm⁻¹. The stretching vibrations of the C=C and C=N

bonds within the pyridine ring will give rise to strong bands in the 1600-1580 cm⁻¹ region. The

characteristic C=C stretching of the phenyl rings will be observed between 1500 and 1400

cm⁻¹. Strong absorptions in the fingerprint region, particularly the C-H out-of-plane bending for

the monosubstituted phenyl rings and the pyridine ring bending modes, are highly diagnostic.

Mass Spectrometry: Molecular Weight and
Fragmentation
Experimental Protocol: A mass spectrum would be acquired using an electron ionization (EI)

source. The molecular ion and its fragmentation pattern provide crucial information about the

molecular weight and structural stability.

Predicted Mass Spectrometry Data:

Molecular Ion (M⁺): m/z = 231.11[1]

Formula: C₁₇H₁₃N[1]
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Fragmentation Analysis:

Upon electron ionization, 3,5-diphenylpyridine will form a stable molecular ion at m/z 231,

which is expected to be the base peak due to the stability of the aromatic system. The primary

fragmentation pathways are predicted to involve the loss of fragments from the pyridine or

phenyl rings.

[C₁₇H₁₃N]⁺˙
m/z = 231 (Molecular Ion)

[M - H]⁺
m/z = 230

- H˙

[M - HCN]⁺˙
m/z = 204

- HCN

[C₆H₅]⁺
m/z = 77

- C₁₁H₈N˙

Click to download full resolution via product page

Figure 1: Predicted key fragmentation pathways of 3,5-diphenylpyridine.

Plausible Fragmentation Pathways:

Loss of a Hydrogen Radical (H•): Formation of a stable [M-H]⁺ ion at m/z 230.

Loss of Hydrogen Cyanide (HCN): A common fragmentation for pyridine-containing

compounds, leading to a fragment at m/z 204.

Cleavage of the Phenyl Group: Formation of the phenyl cation at m/z 77.

Conclusion
The spectroscopic data presented in this guide provide a comprehensive and technically sound

basis for the identification and characterization of 3,5-diphenylpyridine. The predicted NMR,

IR, and MS data are rooted in the fundamental principles of spectroscopy and are corroborated

by experimental data from structurally similar molecules. This guide serves as a valuable
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resource for researchers, enabling them to confidently interpret their experimental findings and

advance their work in drug discovery and materials science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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